4-Chloro-3-nitrobenzotrifluoride

• CAS No.: 121-17-5
• Product Name: 4-Chloro-3-nitrobenzotrifluoride
• Molecular Formula: C7H3ClF3NO2
• Molecular Weight: 225.55 g/mol
• IUPAC Name: 1-chloro-2-nitro-4-(trifluoromethyl)benzene
• Standard InChI: InChI=1S/C7H3ClF3NO2/c8-5-2-1-4(7(9,10)11)3-6(5)12(13)14/h1-3H
• Standard InChIKey: TZGFQIXRVUHDLE-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1C(F)(F)F)[N+](=O)[O-])Cl
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)[N+](=O)[O-])Cl
• Boiling Point: 432.7 °F at 760 mm Hg (NTP, 1992); 222.0 °C
• Density: 1.542 at 59.9 °F (NTP, 1992)
• Melting Point: 27.5 °F (NTP, 1992); -2.5 °C
• Physical Description: 3-nitro-4-chlorobenzotrifluoride appears as a colorless to dark-colored liquid. Insoluble in water and denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
• Description: 3-nitro-4-chlorobenzotrifluoride appears as a colorless to dark-colored liquid. Insoluble in water and denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
• Solubility: Insoluble (NTP, 1992)
• Synonyms: 4-Chloro-α,α,α-trifluoro-3-nitro-toluene; (3-Nitro-4-chlorophenyl)trifluoromethane;_x000B_1-Chloro-2-nitro-4-(trifluoromethyl)benzene; 1-Chloro-4-trifluoromethyl-2-nitrobenzene_x000B_2-Chloro-5-(trifluoromethyl)-1-nitrobenzene; 2-Chloro-5-(trifluoromethyl)nitrob
• PubChem Compound: 8462
• Last Modified: Nov 11 2021